Unii-3mae0mxi6K

• Molecular Formula: C26H25Cl2N5O
• Molecular Weight: 494.42
• IUPAC Name: 7-(2,6-dichlorophenyl)-5-methyl-N-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-1,2,4-benzotriazin-3-amine
• InChI: InChI=1S/C26H25Cl2N5O/c1-17-15-18(24-21(27)5-4-6-22(24)28)16-23-25(17)30-26(32-31-23)29-19-7-9-20(10-8-19)34-14-13-33-11-2-3-12-33/h4-10,15-16H,2-3,11-14H2,1H3,(H,29,30,32)
• SMILES: CC1=CC(=CC2=C1N=C(N=N2)NC3=CC=C(C=C3)OCCN4CCCC4)C5=C(C=CC=C5Cl)Cl
• Appearance: Solid powder
• synonyms: TG100435; TG 100435; TG100435 .; 7-(2,6-dichlorophenyl)-5-methyl-N-(4-(2-(pyrrolidin-1-yl)ethoxy)phenyl)benzo[e][1,2,4]triazin-3-amine

Description

TG100435 is a potent, orally active Src inhibitor with desirable PK properties, demonstrated activity in human tumor cell lines and in animal models of tumor growth.

Scientific Research Applications

• Nanoparticle Synthesis and Electronics Industry Recent advancements in chemical research, including the development of novel materials, have a direct impact on various industries, including electronics. The discovery of new semiconducting materials has led to significant technological evolutions, from vacuum tubes to diodes, transistors, and miniature chips. This progression has contributed to the development of advanced electronics and nanotechnology applications (Cushing, Kolesnichenko, & O'Connor, 2004).

• Educational Programs for Translating Research into Innovations The translation of basic scientific research into practical and deployable innovations has historical significance and continues to be a crucial aspect of scientific endeavors. Educational initiatives like the National Collegiate Inventors and Innovators Alliance (NCIIA) play a vital role in developing and funding experiential learning in STEM fields, thereby fostering the translation of research into viable and socially beneficial ventures (Giordan, Shartrand, Steig, & Weilerstein, 2011).

• Dual-Band Front-End for Wireless LAN Applications In the field of wireless communications, the development of a dual-band front-end operating at both the 2.4 GHz Industrial Scientific and Medical (ISM) band and 5.15 GHz Unlicensed National Information Infrastructure (UNII) band demonstrates the application of scientific research in enhancing communication technologies. This advancement showcases the integration of scientific research with practical technological applications (Li, Quintal, & Kenneth, 2004).

• Large Scale Environmental Modeling Scientific research also contributes to environmental modeling and management. The development of collaborative working environments, like the Unified Air Pollution Model (UNI-DEM), exemplifies the application of scientific research in addressing large-scale environmental issues. Such collaborative efforts are essential for continuous development and experimentation by different institutes across Europe (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).

• Educational and Industrial Applications Universities are crucial in the scientific and technological landscape, serving as the mainstay of national basic research and important groups for application study. They play a pivotal role in accelerating the transformation of scientific and technical achievements and in the industrialization of high-tech innovations (Xian-guo, 2004).